Cas no 220456-65-5 (Cytidine 5'-​(trihydrogen diphosphate)​, P'-​[[(5aR,​8R,​9aR)​-​2-​amino-​1,​5,​5a,​8,​9a,​10-​hexahydro-​6,​7-​dimercapto-​4-​oxo-​4H-​pyrano[3,​2-​g]​pteridin-​8-​yl]​methyl] ester (9CI))

Cytidine 5'-​(trihydrogen diphosphate)​, P'-​[[(5aR,​8R,​9aR)​-​2-​amino-​1,​5,​5a,​8,​9a,​10-​hexahydro-​6,​7-​dimercapto-​4-​oxo-​4H-​pyrano[3,​2-​g]​pteridin-​8-​yl]​methyl] ester (9CI) structure
220456-65-5 structure
Product Name:Cytidine 5'-​(trihydrogen diphosphate)​, P'-​[[(5aR,​8R,​9aR)​-​2-​amino-​1,​5,​5a,​8,​9a,​10-​hexahydro-​6,​7-​dimercapto-​4-​oxo-​4H-​pyrano[3,​2-​g]​pteridin-​8-​yl]​methyl] ester (9CI)
CAS No:220456-65-5
MF:C19H26N8O13P2S2
MW:700.53
CID:5146449
Update Time:2023-01-31

Cytidine 5'-​(trihydrogen diphosphate)​, P'-​[[(5aR,​8R,​9aR)​-​2-​amino-​1,​5,​5a,​8,​9a,​10-​hexahydro-​6,​7-​dimercapto-​4-​oxo-​4H-​pyrano[3,​2-​g]​pteridin-​8-​yl]​methyl] ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Cytidine 5'-(trihydrogen diphosphate), P'-[[(5aR,8R,9aR)-2-amino-1,5,5a,8,9a,10-hexahydro-6,7-dimercapto-4-oxo-4H-pyrano[3,2-g]pteridin-8-yl]methyl] ester (9CI)
    • Cytidine 5'-​(trihydrogen diphosphate)​, P'-​[[(5aR,​8R,​9aR)​-​2-​amino-​1,​5,​5a,​8,​9a,​10-​hexahydro-​6,​7-​dimercapto-​4-​oxo-​4H-​pyrano[3,​2-​g]​pteridin-​8-​yl]​methyl] ester (9CI)
    • Inchi: 1S/C19H26N8O13P2S2/c20-7-1-2-27(19(31)22-7)17-11(29)10(28)5(39-17)3-36-41(32,33)40-42(34,35)37-4-6-12(43)13(44)8-16(38-6)24-14-9(23-8)15(30)26-18(21)25-14/h1-2,5-6,8,10-11,16-17,23,28-29,43-44H,3-4H2,(H,32,33)(H,34,35)(H2,20,22,31)(H4,21,24,25,26,30)/t5-,6-,8+,10-,11-,16-,17-/m1/s1
    • InChI Key: WKSPNQYEWZEMMI-FEFZDOOUSA-N
    • SMILES: NC1C=CN(C(N=1)=O)[C@H]1[C@H](O)[C@H](O)[C@@H](COP(OP(OC[C@@H]2C(S)=C(S)[C@@]3(NC4C(N=C(N)NC=4N[C@]3([H])O2)=O)[H])(O)=O)(O)=O)O1
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